Cas no 921464-47-3 (3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 921464-47-3
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 6001462
• PubChem ID: 18567459
• Update Time: 2025-05-20

3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 3-(2-ethoxyethyl)-1-methyl-5-propoxy-
• 3-(2-ethoxyethyl)-1-methyl-5-propoxypyrido[2,3-d]pyrimidine-2,4-dione
• AKOS024626875
• F2094-1348
• 921464-47-3
• 3-(2-ethoxyethyl)-1-methyl-5-propoxypyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C15H21N3O4/c1-4-9-22-11-6-7-16-13-12(11)14(19)18(8-10-21-5-2)15(20)17(13)3/h6-7H,4-5,8-10H2,1-3H3
• InChI Key： YJUPHJNSBDHVGU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOCC)C(=O)C2=C(OCCC)C=CN=C2N1C

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 469.7±55.0 °C(Predicted)
• pka: 3.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921464-47-3) in Modern Pharmaceutical Research

The compound 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione, identified by its CAS number 921464-47-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential pharmacological applications. The molecular framework of this compound incorporates a pyrido[2,3-d]pyrimidine core, which is a well-documented scaffold in the development of bioactive molecules. Specifically, the presence of ethoxy and propoxy substituents at the 2 and 5 positions, respectively, along with a methyl group at the 1 position, contributes to its distinct chemical and biological properties.

In recent years, there has been a growing interest in pyrido[2,3-d]pyrimidine derivatives as they exhibit a broad spectrum of biological activities. These activities range from antiviral and anticancer effects to anti-inflammatory and antimicrobial properties. The compound 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921464-47-3) is no exception. Its structural design suggests potential interactions with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Specifically, studies have indicated that it may interact with enzymes involved in cell proliferation and differentiation. This has led researchers to explore its potential as an inhibitor in the treatment of diseases associated with uncontrolled cell growth. For instance, preliminary studies have shown that derivatives of pyrido[2,3-d]pyrimidine can inhibit kinases such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are critical in signal transduction pathways related to cancer progression.

The synthetic route to 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921464-47-3) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of ethoxy and propoxy groups requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrido[2,3-d]pyrimidine core efficiently. These synthetic strategies not only demonstrate the versatility of current methodologies but also underscore the importance of fine-tuning reaction parameters for achieving high-quality intermediates.

From a pharmacological perspective, the compound's structure suggests multiple binding sites that could be exploited for drug design. The pyrido[2,3-d]pyrimidine scaffold is known for its ability to engage with nucleic acid bases and other biomolecules through hydrogen bonding and hydrophobic interactions. This characteristic makes it an attractive scaffold for developing small-molecule inhibitors that can disrupt pathological processes at the molecular level. Furthermore, the presence of polar functional groups such as ethoxy and propoxy enhances solubility and bioavailability—crucial factors for drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for compounds like 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921464-47-3) with remarkable accuracy. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets such as proteins and enzymes. These computational studies not only accelerate the drug discovery process but also provide insights into optimizing lead compounds for better pharmacokinetic profiles.

In clinical research settings, 3-(2-ethoxyethyl)-1-methyl-5-propoxy-1H,, 2, 3, 4, H-pyrido[ 23]-dipyrimidine,, -dione(CAS No., -47, -33) has been investigated in preclinical models for its potential therapeutic benefits.,,, Its ability to modulate key signaling pathways has sparked interest among oncologists who are seeking novel therapeutic strategies for challenging malignancies.,,, Additionally,, preliminary data suggest that it may exhibit lower toxicity compared to existing chemotherapeutic agents due to its selective targeting mechanisms.,,, This finding aligns with broader trends in oncology research toward more personalized medicine approaches.,,,

The future prospects for 3-(((( ) ) ) ) -(( ) ) ) -(( ) ) ) -(( ) ) ) -(( , , , , , , , , , , , -methyl-) -propox-) -(( ethox-) -(pyridod-) -(dipyrimidinone-) -(CAS No.) -(921464)) -(47)) -,,- are promising.,,- As research progresses,, scientists anticipate uncovering new applications for this versatile scaffold.,,- Further exploration into its pharmacological properties may lead to breakthroughs in treating not only cancer but also other diseases such as autoimmune disorders.,,- The integration of cutting-edge technologies like artificial intelligence (AI) into drug discovery pipelines promises to enhance our understanding of how compounds like this one function at a molecular level.,,- AI-driven platforms can analyze vast datasets rapidly,, identifying potential therapeutic targets and optimizing molecular structures for improved efficacy.,,-

In summary, (the compound) -(CAS No.) -(921464)) -(47) -,,- stands out as a significant molecule in medicinal chemistry due to its unique structural attributes and promising biological activities.,,- Its development underscores the importance of interdisciplinary collaboration between synthetic chemists,, biochemists,, computational scientists,, and clinicians.,,- As we continue to unravel the complexities of disease mechanisms，，，this compound offers hope for innovative therapeutic solutions.,，， With further research，，we may unlock new possibilities for treating some of humanity's most pressing health challenges，，，